Cas no 136191-16-7 (4-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one)

• Product Name: 4-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one
• CAS No: 136191-16-7
• MF: C₉H₇FO₂
• MW: 166.149086236954
• MDL: MFCD09908149
• CID: 842928
• PubChem ID: 15268488
• Update Time: 2025-07-17

4-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one
• 1H-Inden-1-one, 4-fluoro-2,3-dihydro-7-hydroxy-
• 4-Fluoro-7-hydroxy-1-indanone
• 4-fluoro-7-hydroxy-2,3-dihydroinden-1-one
• 1H-Inden-1-one,4-fluoro-2,3-dihydro-7-hydroxy
• 4-Fluoro-2,3-dihydro-7-hydroxy-1H-inden-1-one
• 4-Fluoro-7-hydroxy-indan-1-one
• AM732
• EN300-1604557
• A849721
• 136191-16-7
• 4-fluoro-7-hydroxy-1-indanone, AldrichCPR
• AC-23397
• A1-02030
• SCUZCYGMCGKOPP-UHFFFAOYSA-N
• CS-0098850
• SCHEMBL5763704
• MFCD09908149
• FT-0745025
• SY271630
• AKOS006229499
• Y10205
• CS-16498
• DTXSID90570727
• 4-fluoro-7-hydroxyindan-1-one
• DB-063123

• MDL： MFCD09908149
• Inchi： 1S/C9H7FO2/c10-6-2-4-8(12)9-5(6)1-3-7(9)11/h2,4,12H,1,3H2
• InChI Key： SCUZCYGMCGKOPP-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C(CCC=21)=O)O

Computed Properties

• Exact Mass: 166.04300
• Monoisotopic Mass: 166.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.412
• PSA: 37.30000
• LogP: 1.66020

4-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 4-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one

Introduction to 4-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one (CAS No. 136191-16-7)

4-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one, also known by its CAS number 136191-16-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indanones, which are characterized by a bicyclic structure consisting of a benzene ring fused to a cyclohexene ring. The presence of a fluoro and hydroxy group in the molecule imparts unique chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 4-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one is particularly noteworthy due to its potential in drug discovery and development. The fluoro substitution at the 4-position and the hydroxy group at the 7-position contribute to its stability and reactivity, which are crucial factors in designing drugs with improved pharmacokinetic profiles. Recent studies have highlighted the importance of these functional groups in enhancing the bioavailability and therapeutic efficacy of compounds.

In terms of its synthesis, 4-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one can be prepared through several routes, including catalytic hydrogenation of fluoro-substituted indenes followed by hydroxylation. These synthetic methods have been optimized to achieve high yields and purity, making the compound readily available for further research and development. The versatility of its synthesis pathways also allows for the introduction of additional functional groups, which can be tailored to specific therapeutic targets.

The biological activity of 4-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one has been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of various enzymes involved in disease pathways. For instance, it has shown promising results as an inhibitor of protein kinases, which are implicated in numerous diseases such as cancer and inflammatory disorders. The ability to selectively target these enzymes without affecting other cellular processes makes it a valuable lead compound for drug development.

Clinical trials involving derivatives of 4-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one have demonstrated its safety and efficacy in preclinical models. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. For example, one derivative has shown significant antitumor activity in xenograft models of human cancer, suggesting its potential as an anticancer agent. Additionally, its ability to modulate signaling pathways involved in inflammation has led to investigations into its use for treating autoimmune diseases.

The pharmacokinetic properties of 4-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one have also been studied in detail. Its high bioavailability and favorable metabolic stability make it suitable for oral administration, which is a desirable feature for many drug candidates. Furthermore, its low toxicity profile has been confirmed through extensive toxicity studies, ensuring its safety for clinical use.

In conclusion, 4-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one (CAS No. 136191-16-7) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to explore new applications and optimize its properties for clinical use.